N-(3,4-dimethylphenyl)-3-((5-fluoropyrimidin-2-yl)oxy)piperidine-1-carboxamide

• IUPAC Name: N-(3,4-dimethylphenyl)-3-(5-fluoropyrimidin-2-yl)oxypiperidine-1-carboxamide
• InChI: InChI=1S/C18H21FN4O2/c1-12-5-6-15(8-13(12)2)22-18(24)23-7-3-4-16(11-23)25-17-20-9-14(19)10-21-17/h5-6,8-10,16H,3-4,7,11H2,1-2H3,(H,22,24)
• InChI Key: GUSBBVXLSGMYFM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)N2CCCC(C2)OC3=NC=C(C=N3)F)C
• Molecular Formula: C18H21FN4O2
• Molecular Weight: 344.4 g/mol
• CAS No.: 2034429-54-2

Description

N-(3,4-dimethylphenyl)-3-((5-fluoropyrimidin-2-yl)oxy)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C18H21FN4O2 and its molecular weight is 344.39. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pharmacological Enhancements in Cancer Treatment

The development of oral prodrugs like S-1, which incorporate fluoropyrimidine-based therapies, exemplifies the compound's relevance in enhancing therapeutic efficacy against various cancers, particularly gastric cancer. S-1 demonstrates significant promise in both adjuvant chemotherapy and combined treatments, showcasing a high concentration of 5-FU in blood over prolonged periods, thereby improving treatment outcomes and tolerability for patients (Maehara, 2003).

Mechanisms of Action in Drug Development

Investigations into the pharmacodynamics and pharmacokinetics of fluoropyrimidines reveal the intricate balance between efficacy and safety in drug development. The emphasis on understanding genetic polymorphisms, such as those affecting dihydropyrimidine dehydrogenase (DPD) activity, underscores the compound's significance in tailoring personalized treatment regimens that minimize toxicity while maximizing therapeutic benefits (Falvella et al., 2015).

Advancements in Antimicrobial Agents

The exploration of organotin(IV) complexes for their antituberculosis activity highlights the broader applicability of compounds with similar structural motifs in developing potent antimicrobial agents. These studies illuminate the critical role of molecular structure in determining the biological activity and potential therapeutic applications of novel compounds against resistant microbial strains (Iqbal, Ali, & Shahzadi, 2015).